4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(2,4-dimethoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H13NO3/c1-16-10-3-4-11(12(8-10)17-2)9-5-6-14-13(15)7-9/h3-8H,1-2H3,(H,14,15)
• InChI Key: VWPYUOLVJBIYEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=O)NC=C2)OC
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID80682944
• Molecular Weight: 231.25 g/mol
• CAS RN: 1261938-80-0

Description

4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% (4-DMPH-2-OH) is an organic compound belonging to the class of hydroxypyridines, a group of heterocyclic compounds containing a nitrogen atom in the ring. It is a white solid with a melting point of 135-137°C and is soluble in water and ethanol. 4-DMPH-2-OH is a versatile compound with many potential applications in the fields of chemistry, biochemistry, and pharmaceuticals.

Scientific Research Applications

4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% has been extensively studied in scientific research due to its potential applications in various fields. In biochemistry, it has been used as a substrate for the enzymes cytochrome P450 and aldehyde oxidase, which are involved in the metabolism of drugs and other compounds. In pharmaceuticals, it has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In organic chemistry, 4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% has been used as a starting material for the synthesis of heterocyclic compounds, such as imidazoles and pyrroles.

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. In particular, it is believed to inhibit the activity of cytochrome P450 and aldehyde oxidase, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% are not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. In particular, it is believed to inhibit the activity of cytochrome P450 and aldehyde oxidase, which are involved in the metabolism of drugs and other compounds. It is also believed to have antioxidant properties, which can potentially protect cells from damage caused by reactive oxygen species.

Advantages and Limitations for Lab Experiments

The use of 4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments has several advantages and limitations. One advantage is its low cost and availability, making it an attractive option for researchers on a budget. Additionally, it is relatively stable and can be stored for extended periods of time without significant degradation. However, it is also relatively insoluble in aqueous solutions, making it difficult to use in certain types of experiments.

Future Directions

The potential applications of 4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% are far-reaching, and there are numerous potential future directions for research. One area of research is the development of new synthetic methods for the preparation of this compound. Additionally, further research is needed to better understand the biochemical and physiological effects of 4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% and to identify new therapeutic applications. Finally, further research is needed to explore the potential use of 4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% as an antioxidant and to identify new ways of using this compound to protect cells from oxidative damage.

Synthesis Methods

4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% can be synthesized through a variety of methods. One common approach is the Friedel-Crafts acylation of 4-methoxyphenol with 2-chloro-4-methoxyacetophenone. This reaction results in the formation of a diacyl compound, which is then hydrolyzed to yield 4-(2,4-Dimethoxyphenyl)-2-hydroxypyridine, 95%. Other methods of synthesis include the use of Grignard reagents, the Wittig reaction, and the use of metal-catalyzed reactions.